Benzyl ({2-nitrophenyl}sulfanyl)acetate

• Molecular Formula: C15H13NO4S
• Molecular Weight: 303.3 g/mol
• IUPAC Name: benzyl 2-(2-nitrophenyl)sulfanylacetate
• InChI: InChI=1S/C15H13NO4S/c17-15(20-10-12-6-2-1-3-7-12)11-21-14-9-5-4-8-13(14)16(18)19/h1-9H,10-11H2
• InChI Key: HJQVVYOOMHGHJQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)CSC2=CC=CC=C2[N+](=O)[O-]

Description

Benzyl ({2-nitrophenyl}sulfanyl)acetate is an organic compound characterized by a benzyl ester group linked to a sulfanyl (thioether) moiety attached to a 2-nitrophenyl ring.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of Benzyl ({2-nitrophenyl}sulfanyl)acetate with related compounds:

Compound Name	Molecular Formula	Substituents on Sulfur	Aromatic Ring Modifications	Key Functional Groups
This compound	C₁₅H₁₃NO₃S (inferred)	Sulfanyl (S)	2-nitrophenyl	Ester, nitro, thioether
Benzyl {[4-(methylsulfonyl)-2-nitrophenyl]sulfinyl}acetate	C₁₆H₁₅NO₇S₂	Sulfinyl (S=O)	4-methylsulfonyl-2-nitrophenyl	Ester, nitro, sulfinyl, sulfonyl
(4-butylphenyl) 2-(2-nitrophenyl)sulfinylacetate	C₁₈H₁₉NO₅S	Sulfinyl (S=O)	2-nitrophenyl, 4-butylphenyl	Ester, nitro, sulfinyl
Benzyl {[7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-purine-8-yl]sulfanyl}acetate	C₂₁H₂₃N₅O₅S	Sulfanyl (S)	Purine ring system	Ester, sulfanyl, purine dione

Key Observations:

• Sulfur Oxidation State : The sulfanyl (thioether) group in the target compound is less oxidized than sulfinyl (S=O) or sulfonyl groups in analogs . This reduces polarity but increases susceptibility to oxidation.
• Nitro Group Positioning : The 2-nitrophenyl group is common across compounds, but additional substituents (e.g., 4-methylsulfonyl in ) alter electronic effects and steric hindrance.
• Aromatic Systems : The purine-containing analog introduces a heterocyclic system, enabling interactions with biological targets like enzymes or receptors.

Physicochemical Properties

Property	This compound (Inferred)	Benzyl Sulfinyl Analog	4-Butylphenyl Sulfinyl Analog
Molecular Weight	~299 g/mol	397.42 g/mol	361.41 g/mol
Polarity	Moderate (thioether)	High (sulfinyl, sulfonyl)	Moderate (sulfinyl, butyl chain)
Solubility	Likely low in water; soluble in organic solvents	Lower due to sulfonyl group	Higher lipophilicity (butyl chain)
Stability	Oxidizable (thioether)	High (oxidized sulfur)	Moderate